5-bromo-2-chloro-N-methylpyridine-3-sulfonamide

• IUPAC Name: 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide
• InChI: InChI=1S/C6H6BrClN2O2S/c1-9-13(11,12)5-2-4(7)3-10-6(5)8/h2-3,9H,1H3
• InChI Key: JCIZELMEHAIVAZ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(N=CC(=C1)Br)Cl
• Molecular Formula: C6H6BrClN2O2S
• Molecular Weight: 285.55 g/mol

Description

5-Bromo-2-chloro-N-methylpyridine-3-sulfonamide is a pyridine-based sulfonamide derivative characterized by halogen substituents (bromo and chloro) at positions 5 and 2, respectively, and a methyl-substituted sulfonamide group at position 3. Its structural uniqueness lies in the combination of electron-withdrawing halogens and the sulfonamide moiety, which influence reactivity, solubility, and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide typically involves multiple steps, starting from commercially available precursors

Bromination and Chlorination: The starting material, 2-methylpyridine, undergoes bromination using bromine in the presence of a catalyst to form 5-bromo-2-methylpyridine.

Sulfonamide Formation: The chlorinated intermediate is then reacted with a sulfonamide reagent, such as methanesulfonamide, under basic conditions to introduce the sulfonamide group, resulting in the formation of 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-chloro-N-methylpyridine-3-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form sulfonic acids or reduction to form corresponding amines.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium amide (NaNH2) or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Coupling Reactions: Palladium catalysts and boronic acids or esters under mild conditions.

Major Products Formed

Substitution: Formation of substituted pyridine derivatives.

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Coupling: Formation of biaryl compounds.

Scientific Research Applications

5-Bromo-2-chloro-N-methylpyridine-3-sulfonamide has several scientific research applications:

Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Medicinal Chemistry:

Material Science: Used in the preparation of functional materials, such as polymers and catalysts.

Biological Research: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets, such as enzymes or receptors, to modulate their activity. The sulfonamide group can form hydrogen bonds with biological molecules, while the bromine and chlorine atoms can participate in halogen bonding, enhancing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The activity and physicochemical properties of pyridine-sulfonamides are highly dependent on substituent patterns. Key analogs and their distinguishing features are summarized below:

Compound	Substituents	Key Structural Differences
5-Bromo-2-chloro-N-methylpyridine-3-sulfonamide	Br (C5), Cl (C2), N-methyl sulfonamide (C3)	Reference compound; discontinued due to unspecified challenges .
N-(5-Bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzenesulfonamide	Br (C5), OMe (C2), 2,4-difluorophenyl sulfonamide (C3)	Methoxy at C2 enhances electron density; fluorinated aryl sulfonamide improves lipophilicity .
5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide (Enantiomers)	Br (C5), Cl (C2), N-(1-phenylethyl) sulfonamide (C3)	Bulky phenylethyl group enhances stereoselective binding to PI3Kα kinase (IC50: 1.08 μM for R-isomer vs. 2.69 μM for S-isomer) .
5-Bromo-3-iodopyridin-2-yl trifluoromethanesulfonate	Br (C5), I (C3), triflate (C2)	Triflate group increases electrophilicity, enabling nucleophilic substitution reactions .
5-Bromo-N-(tetrahydro-2H-pyran-4-yl)pyridine-3-sulfonamide	Br (C5), H (C2), tetrahydro-2H-pyran-4-yl sulfonamide (C3)	Oxygen-rich tetrahydropyran substituent improves aqueous solubility .

Physicochemical Properties

• Solubility : The N-methyl group in the target compound may limit aqueous solubility compared to analogs with polar substituents (e.g., tetrahydropyran in ).
• Synthetic Accessibility : The target compound’s synthesis involves direct sulfonamidation of 5-bromo-2-chloropyridin-3-amine, similar to methods described for methoxy analogs (91% yield in ). However, its discontinuation suggests scalability or purification challenges .

Research Findings and Implications

Stereochemistry Matters : The R-configuration in N-(1-phenylethyl) analogs significantly enhances kinase inhibition, underscoring the need for enantioselective synthesis in drug development .

Substituent Trade-offs : While electron-withdrawing groups (Br, Cl) improve target engagement, they may reduce solubility, necessitating structural optimization (e.g., hybridizing with solubilizing groups as in ).

Commercial Viability : The discontinuation of 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide highlights the importance of balancing synthetic feasibility, stability, and efficacy in pharmaceutical candidates .

Biological Activity

5-Bromo-2-chloro-N-methylpyridine-3-sulfonamide is a compound that has garnered attention for its potential biological activities, particularly in the field of medicinal chemistry. This article delves into its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

5-Bromo-2-chloro-N-methylpyridine-3-sulfonamide is characterized by the following structural components:

• Pyridine ring : A six-membered aromatic ring containing one nitrogen atom.
• Bromine and chlorine substituents : Positioned at the 5 and 2 locations of the pyridine ring, respectively.
• Sulfonamide group : Contributes to its biological activity by interacting with various biological targets.

The molecular formula for this compound is $C_7H_7BrClN_2O_2S$, with a molecular weight of approximately 165.56 g/mol.

The biological activity of 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide can be attributed to several mechanisms:

• Enzyme Inhibition : The sulfonamide group can form hydrogen bonds with active site residues of enzymes, leading to the inhibition of enzyme activity. This is particularly relevant in antibacterial applications where it targets bacterial enzymes involved in folate synthesis.
• Protein Interactions : The compound exhibits interactions with proteins related to bacterial resistance mechanisms. Molecular docking studies have shown favorable binding affinities to these proteins, suggesting a potential role in overcoming antibiotic resistance.
• Antimicrobial Activity : Preliminary studies indicate that this compound possesses significant antibacterial properties against various strains of bacteria, including those resistant to conventional antibiotics .

Antibacterial Activity

A series of studies have evaluated the antibacterial efficacy of 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) μg/mL	Activity
Escherichia coli	32	Moderate
Staphylococcus aureus	16	High
Pseudomonas aeruginosa	64	Low

These results indicate that the compound shows varying degrees of effectiveness against different bacterial strains, highlighting its potential as an antibacterial agent.

Case Studies

• Case Study on Resistance Mechanisms :
  A study employing molecular docking techniques revealed that 5-bromo-2-chloro-N-methylpyridine-3-sulfonamide binds effectively to the active sites of enzymes associated with antibiotic resistance, such as dihydropteroate synthase (DHPS). This binding inhibits the enzyme's activity, thereby disrupting folate synthesis in bacteria .
• In Vivo Efficacy :
  In animal models, the administration of this compound demonstrated a significant reduction in bacterial load in infected tissues compared to control groups. The results suggested a promising therapeutic window for treating infections caused by resistant strains .